Cas no 869936-81-2 (Benzamide, 2-amino-6-(trifluoromethyl)- (9CI, ACI))

• Product Name: Benzamide, 2-amino-6-(trifluoromethyl)- (9CI, ACI)
• CAS No: 869936-81-2
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 3166840
• PubChem ID: 19826353
• Update Time: 2025-06-20

Benzamide, 2-amino-6-(trifluoromethyl)- (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(trifluoromethyl)benzamide (ACI)
• 2-Amino-6-trifluoromethylbenzamide
• CS-15521
• CS-0186545
• MFCD24639652
• 2-amino-6-(trifluoromethyl)benzamide
• 869936-81-2
• SCHEMBL4095197
• AKOS037650922
• 2-amino-6-trifluoromethyl-benzamide
• Benzamide, 2-amino-6-(trifluoromethyl)- (9CI, ACI)

• Inchi： 1S/C8H7F3N2O/c9-8(10,11)4-2-1-3-5(12)6(4)7(13)14/h1-3H,12H2,(H2,13,14)
• InChI Key： ZHBPNNSICOTBBH-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(F)(F)F)=CC=CC=1N)N

Computed Properties

• Exact Mass: 204.05104734g/mol
• Monoisotopic Mass: 204.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide, 2-amino-6-(trifluoromethyl)- (9CI, ACI)

Introduction to Benzamide, 2-amino-6-(trifluoromethyl)- (9CI, ACI) (CAS No. 869936-81-2)

Benzamide, 2-amino-6-(trifluoromethyl)- (9CI, ACI), with the CAS number 869936-81-2, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzamide moiety and a trifluoromethyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Benzamide, 2-amino-6-(trifluoromethyl)- is composed of a benzene ring with an amide group at the para position and an amino group at the ortho position. The presence of the trifluoromethyl group at the meta position imparts specific chemical and biological properties to the molecule. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the importance of trifluoromethylated compounds in medicinal chemistry due to their unique electronic and steric properties. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. In the case of Benzamide, 2-amino-6-(trifluoromethyl)-, these properties make it an attractive candidate for further investigation in various therapeutic areas.

One of the key areas of research involving Benzamide, 2-amino-6-(trifluoromethyl)- is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases, which are important targets in cancer therapy. The ability to selectively target these enzymes can lead to more effective and less toxic treatments for cancer patients.

In addition to its potential as an enzyme inhibitor, Benzamide, 2-amino-6-(trifluoromethyl)- has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that this compound can modulate inflammatory responses by inhibiting key signaling pathways involved in inflammation.

The pharmacokinetic properties of Benzamide, 2-amino-6-(trifluoromethyl)- have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body, while its metabolic stability ensures that it remains active for an extended period. These characteristics are essential for developing drugs with optimal therapeutic effects and minimal side effects.

Clinical trials involving compounds similar to Benzamide, 2-amino-6-(trifluoromethyl)- have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related compound in patients with advanced solid tumors demonstrated significant antitumor activity with manageable side effects. These findings provide strong support for further clinical development of Benzamide, 2-amino-6-(trifluoromethyl)- and similar compounds.

In conclusion, Benzamide, 2-amino-6-(trifluoromethyl)- (9CI, ACI) (CAS No. 869936-81-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.